N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C23H28N2O3/c1-6-11-25-19-10-9-18(13-20(19)28-14-23(4,5)22(25)27)24-21(26)17-8-7-15(2)16(3)12-17/h7-10,12-13H,6,11,14H2,1-5H3,(H,24,26)
• InChI Key: PJWDOJLUCHNKQZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NC(=O)C3=CC(=C(C=C3)C)C)OCC(C1=O)(C)C
• Molecular Formula: C23H28N2O3
• Molecular Weight: 380.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C23H28N2O3 and its molecular weight is 380.488. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and characterization of compounds related to N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzamide have been extensively studied. These studies involve the development of novel synthetic pathways and the investigation of their crystal structures and photophysical properties. For example, Petrovskii et al. (2017) focused on the synthesis and crystal structure of related oxazepine compounds, demonstrating the creation of nonplanar oxazapolyheterocycles with strong blue emission properties (Petrovskii et al., 2017). Similarly, Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine heterocyclic hybrids, providing insight into their molecular structure, charge distributions, and potential nonlinear optical properties (Almansour et al., 2016).

Applications in Materials Science

The synthesized compounds have shown potential applications in materials science, particularly due to their unique structural features and photophysical properties. The strong blue emission observed in some of these compounds suggests their potential use in the development of optoelectronic devices and materials.

Potential Pharmaceutical Applications

While the specific compound has not been directly linked to pharmaceutical applications, related research indicates a broader interest in oxazepine derivatives for their biological activities. For instance, Singh et al. (2010) explored the antidepressant and anxiolytic effects of novel benzodiazepine derivatives, suggesting a potential area of application for similar compounds in therapeutic drug development (Singh et al., 2010).